Cas no 202338-43-0 ((2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphorodichloridate)

• Product name: (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphorodichloridate
• CAS No: 202338-43-0
• MF: C₆H₁₁Cl₂O₄P
• MW: 249.028901338577
• CID: 3888033
• PubChem ID: 10682042

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphorodichloridate Chemical and Physical Properties

Names and Identifiers

• Phosphorodichloridic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester
• Phosphorodichloridic acid, (2,2-dimethyl-1,3-dioxolan-4-yl)methyl ester (9CI)
• (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphorodichloridate
• SCHEMBL11290820
• 202338-43-0

• Inchi： InChI=1S/C6H11Cl2O4P/c1-6(2)10-3-5(12-6)4-11-13(7,8)9/h5H,3-4H2,1-2H3
• InChI Key： IWJCUBRAVZETKB-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 247.9772012Da
• Monoisotopic Mass: 247.9772012Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.8Ų
• XLogP3: 1.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphorodichloridate

Comprehensive Overview of (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphorodichloridate (CAS No. 202338-43-0)

(2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphorodichloridate (CAS No. 202338-43-0) is a specialized organophosphorus compound widely recognized for its unique structural properties and versatile applications in synthetic chemistry. The compound features a phosphorodichloridate group attached to a 2,2-dimethyl-1,3-dioxolane ring, making it a valuable intermediate in the synthesis of complex molecules. Researchers and industries frequently utilize this compound due to its reactivity and ability to introduce phosphorus-containing functional groups into target molecules.

In recent years, the demand for phosphorodichloridate derivatives has surged, driven by their role in pharmaceutical development, agrochemicals, and material science. The (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl moiety enhances the compound's stability and solubility, making it particularly useful in controlled reactions. This aligns with the growing interest in green chemistry and sustainable synthesis, as scientists seek efficient pathways to reduce waste and improve yield.

The compound's CAS No. 202338-43-0 is frequently searched in academic and industrial databases, reflecting its importance in cutting-edge research. Common queries include its synthetic routes, safety data, and applications in catalysis. Notably, its role in peptide modification and nucleotide chemistry has garnered attention, as these fields expand with advancements in biotechnology and drug discovery.

From a structural perspective, the dioxolane ring in (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphorodichloridate provides steric hindrance, which can influence reaction selectivity. This property is critical in asymmetric synthesis, where precision is paramount. Additionally, the phosphorodichloridate group serves as a reactive handle for further functionalization, enabling the creation of diverse phosphorus-based scaffolds.

In the context of AI-driven drug discovery, compounds like CAS No. 202338-43-0 are increasingly valuable for virtual screening and molecular modeling. Their well-defined reactivity profiles allow computational chemists to predict outcomes accurately, accelerating the design of novel therapeutics. This synergy between experimental and theoretical approaches underscores the compound's relevance in modern research.

Environmental considerations also play a role in the compound's usage. Researchers are exploring its potential in biodegradable materials and low-toxicity catalysts, addressing global concerns about chemical sustainability. The 2,2-dimethyl-1,3-dioxolane fragment, in particular, is studied for its compatibility with eco-friendly solvents, aligning with regulatory trends toward safer chemical practices.

For laboratories handling (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphorodichloridate, proper storage and handling protocols are essential to maintain its integrity. The compound's sensitivity to moisture necessitates anhydrous conditions, a detail often highlighted in technical datasheets. FAQs about its shelf life and compatibility with common reagents are prevalent in online forums, emphasizing the need for clear guidance.

In summary, (2,2-Dimethyl-1,3-dioxolan-4-yl)methyl Phosphorodichloridate (CAS No. 202338-43-0) is a multifaceted compound with significant implications across scientific disciplines. Its structural features, combined with evolving applications in green chemistry and drug development, ensure its continued prominence in research and industry. As innovation progresses, this compound will likely remain a cornerstone in the toolkit of synthetic chemists worldwide.